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Compound of Interest

Compound Name: Pentyl acetate

Cat. No.: B166345 Get Quote

An in-depth analysis for researchers, scientists, and drug development professionals on the

structural and physicochemical properties of pentyl acetate, a common ester with a notable

absence of a publicly documented crystal structure.

Introduction
Pentyl acetate, also known as amyl acetate, is an organic ester with the chemical formula

C7H14O2.[1][2] It is a colorless liquid at room temperature, recognized for its characteristic

banana-like scent.[1][2][3] This compound is a condensation product of acetic acid and 1-

pentanol.[1] While extensively used as a solvent in various industries and as a flavoring and

fragrance agent, its solid-state and crystallographic properties are not well-documented in

publicly accessible literature.[4][5] This guide provides a comprehensive summary of the known

physicochemical properties of pentyl acetate and addresses the current void in

crystallographic data.

Physicochemical Properties
Pentyl acetate is characterized by its liquid state under standard conditions, with a melting

point well below freezing.[6][7] Its physical and chemical characteristics are crucial for its

applications, particularly its solvent properties which are attributed to its relatively nonpolar

nature.[8]

Table 1: Physicochemical Data of Pentyl Acetate
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Property Value Source

Molecular Formula C7H14O2 [1][2]

Molecular Weight 130.19 g/mol [1]

Appearance Colorless liquid [1][2]

Odor Banana-like [1][2][3]

Melting Point -70.8 °C [6][7]

Boiling Point 149 °C [1][7]

Density 0.876 g/cm³ [1]

Water Solubility 1.7 mg/mL at 20 °C [6]

logP (Octanol/Water Partition

Coefficient)
2.30 [6]

Crystal Structure: An Unresolved Matter
A thorough search of scientific databases reveals a lack of publicly available, experimentally

determined crystal structure data for pentyl acetate. The substance's low melting point of -70.8

°C necessitates cryogenic conditions for any potential crystallization and subsequent X-ray

diffraction analysis.[6] While computational models and 3D structures for molecular dynamics

and docking simulations may exist, as suggested by a failed request for "X-Ray - Docking

Files" from one database, these are not substitutes for a determined crystal structure.[9]

The absence of a crystal structure in the literature prevents a detailed discussion of its unit cell,

space group, and other crystallographic parameters.

Experimental Protocols
Due to the lack of a reported crystal structure for pentyl acetate, no established and cited

experimental protocols for its crystallization and single-crystal X-ray diffraction are available.

A hypothetical workflow for determining the crystal structure of a low-melting-point compound

like pentyl acetate would involve in-situ crystallization on a diffractometer.
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Hypothetical Workflow for Low-Temperature Crystallography
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A hypothetical workflow for determining the crystal structure of pentyl acetate.
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Conclusion
While pentyl acetate is a well-characterized liquid with numerous industrial applications, its

solid-state crystal structure remains undetermined or, at the very least, is not publicly available.

The data presented herein summarizes its key physicochemical properties. Future research

involving low-temperature crystallography would be necessary to elucidate the solid-state

packing and intermolecular interactions of this simple yet important ester. The lack of a defined

crystal structure and any associated biological signaling pathways in the provided search

results precludes the creation of further detailed diagrams as per the initial request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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